N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide

• IUPAC Name: N-[4-[(4-methyl-2-nitrophenyl)sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C15H15N3O5S/c1-10-3-8-15(14(9-10)18(20)21)24(22,23)17-13-6-4-12(5-7-13)16-11(2)19/h3-9,17H,1-2H3,(H,16,19)
• InChI Key: WHSKJZCBHCMSKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)NC(=O)C)[N+](=O)[O-]
• Molecular Formula: C15H15N3O5S
• Molecular Weight: 349.4 g/mol

Description

N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide, also known as MNPA, is a chemical compound that has been extensively studied in scientific research. It is a sulfonamide derivative that has shown potential in various applications, including as a therapeutic agent in cancer treatment.

Mechanism of Action

The mechanism of action of N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide involves the inhibition of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many cancer cells. CAIX plays a crucial role in maintaining the pH balance of cancer cells, allowing them to survive and proliferate in the acidic tumor microenvironment. N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide binds to the active site of CAIX, inhibiting its activity and leading to a decrease in the pH of the tumor microenvironment. This, in turn, leads to a decrease in the growth and survival of cancer cells.
Biochemical and Physiological Effects:
N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide has been shown to have minimal toxicity in normal cells and tissues, making it a promising candidate for cancer treatment. It has also been shown to have anti-inflammatory effects, which may contribute to its therapeutic potential in cancer treatment. N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to their elimination.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide is its high selectivity for CAIX, which allows for targeted cancer treatment. N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide has also been shown to have minimal toxicity in normal cells and tissues, making it a safer alternative to traditional chemotherapy. However, N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide is still in the early stages of development, and more research is needed to determine its efficacy and safety in humans.

Future Directions

There are several future directions for the study of N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide. One direction is the development of N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide as a therapeutic agent for cancer treatment, either alone or in combination with other drugs. Another direction is the development of N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide as a diagnostic tool for cancer detection, as it has been shown to selectively bind to cancer cells. Additionally, further research is needed to determine the safety and efficacy of N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide in humans, including clinical trials.

Synthesis Methods

The synthesis of N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide involves the reaction of 4-aminobenzenesulfonamide with 4-methyl-2-nitrobenzoyl chloride, followed by the reduction of the resulting intermediate with sodium dithionite. The final product is obtained after purification through recrystallization. The synthesis of N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide has been optimized to produce high yields and purity.

Scientific Research Applications

N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide has been studied extensively for its potential as a therapeutic agent in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, particularly in breast and lung cancer cell lines. N-(4-{[(4-methyl-2-nitrophenyl)sulfonyl]amino}phenyl)acetamide has also been studied for its potential as a diagnostic tool for cancer detection, as it has been shown to selectively bind to cancer cells.